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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182 Get Quote

FOR IMMEDIATE RELEASE

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Isopropyl citrate, including detailed operational and disposal plans.

By adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the

integrity of your research.

Essential Safety Protocols: Personal Protective
Equipment (PPE)
When handling Isopropyl citrate, a comprehensive approach to personal safety is critical. The

following personal protective equipment is mandatory to prevent exposure and ensure a safe

working environment.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH

(US) standards.[1][2]

Skin Protection:

Chemical-resistant, impervious clothing is required.[1][2]
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Wear fire/flame resistant clothing.[1][2]

Handle with chemical impermeable gloves.[1][2] Always inspect gloves prior to use and wash

and dry hands after handling.[2]

Respiratory Protection:

In situations where exposure limits may be exceeded, or if irritation or other symptoms are

experienced, a full-face respirator is necessary.[1][2]

Ensure the use of NIOSH-approved respirators and follow OSHA's guidelines (29 CFR

1910.134) for respirator use.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Isopropyl citrate.

Property Value Source

Molecular Formula C9H14O7 [2]

Molecular Weight 234.2 g/mol [2]

Melting Point/Freezing Point -30°C (lit.) [2]

Boiling Point 153°C (lit.) [2]

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the stability of

Isopropyl citrate and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area.[1][2]

Avoid contact with skin and eyes.[1][2]

Prevent the formation of dust and aerosols.[2]
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Use non-sparking tools to prevent fire from electrostatic discharge.[2]

Ground all metal parts of equipment to avoid ignition of vapors by static electricity discharge.

[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[4][5][6]

Store apart from foodstuff containers or incompatible materials.[2]

Isopropyl Citrate Spill Response Workflow
In the event of a spill, a clear and immediate response is critical to contain the situation and

prevent exposure. The following workflow outlines the necessary steps.
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Isopropyl Citrate Spill Occurs

Evacuate Personnel to Safe Areas

Immediate Action

Ensure Adequate Ventilation

Don Appropriate PPE

Remove All Sources of Ignition

Contain Spill with Inert Material

Response Actions

Collect and Arrange Disposal

Dispose in Suitable, Closed Containers

Decontaminate Spill Area

Report the Incident

Final Steps

Click to download full resolution via product page

Caption: Workflow for handling an Isopropyl citrate spill.
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Disposal Plan
Proper disposal of Isopropyl citrate is essential to prevent environmental contamination and

comply with regulations.

Collect waste material and arrange for disposal in accordance with appropriate laws and

regulations.[1][2]

Keep the chemical in suitable, closed containers for disposal.[1][2]

Do not let the chemical enter drains, as discharge into the environment must be avoided.[1]

[2]

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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